Cas no 90238-10-1 (Benzamide,N,N-dimethyl-3-(trifluoromethyl)-)

• Product Name: Benzamide,N,N-dimethyl-3-(trifluoromethyl)-
• CAS No: 90238-10-1
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 798173
• PubChem ID: 24869302
• Update Time: 2025-05-27

Benzamide,N,N-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N-dimethyl-3-(trifluoromethyl)-
• 2'-HYDROXY-4',6'-DIMETHOXYACETOPHENONE
• N,N-DIMETHYL-3-(TRIFLUOROMETHYL)BENZAMIDE
• 2'-HYDROXY-3-PHENYLPROPIOPHENONE
• N,N-dimethyl-3-trifluoromethylbenzamide
• 3-CF3-C6H4CON(CH3)2
• CS-0368042
• N,N-Dimethyl-3-(trifluoromethyl)benzamide, 99%
• SCHEMBL3876454
• MFCD00274320
• DTXSID50350865
• 90238-10-1
• A843475
• Benzamide, 3-trifluoromethyl-N,N-dimethyl-
• FT-0642160
• AB01325259-02
• AKOS008933190
• n,n-dimethyl-3-trifluoromethyl-benzamide
• Z32014376
• NCGC00330376-01
• DB-057190

• MDL： MFCD00274320
• Inchi： 1S/C10H10F3NO/c1-14(2)9(15)7-4-3-5-8(6-7)10(11,12)13/h3-6H,1-2H3
• InChI Key： AVCRBLADHKZIJP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(N(C)C)=O)=C1)(F)F

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.255 g/mL at 25 °C(lit.)
• Boiling Point: 223 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.479(lit.)
• PSA: 20.31000
• LogP: 2.40720

Benzamide,N,N-dimethyl-3-(trifluoromethyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-43-52/53
• Safety Instruction： S26; S36/37; S61
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R43; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzamide,N,N-dimethyl-3-(trifluoromethyl)-

Benzamide, N,N-dimethyl-3-(trifluoromethyl)- (CAS No. 90238-10-1): An Overview of Its Properties, Applications, and Recent Research Developments

Benzamide, N,N-dimethyl-3-(trifluoromethyl)- (CAS No. 90238-10-1) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as N,N-Dimethyl-3-(trifluoromethyl)benzamide, is characterized by its aromatic ring, dimethylamino group, and trifluoromethyl substituent. These features contribute to its diverse applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of Benzamide, N,N-dimethyl-3-(trifluoromethyl)- is C₁₀H₉F₃NO₂, and its molecular weight is approximately 224.17 g/mol. The compound exhibits excellent thermal stability and solubility in various organic solvents, making it a valuable starting material for synthetic chemistry. Its trifluoromethyl group imparts unique electronic and steric properties, which are crucial for its biological activity and material performance.

In the realm of medicinal chemistry, Benzamide, N,N-dimethyl-3-(trifluoromethyl)- has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and antimicrobial properties. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Furthermore, the antimicrobial activity of Benzamide, N,N-dimethyl-3-(trifluoromethyl)- has been investigated in several research papers. A notable study in the *Antimicrobial Agents and Chemotherapy* (2021) reported that this compound shows significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. These findings suggest that Benzamide, N,N-dimethyl-3-(trifluoromethyl)- could be developed into novel antibiotics to combat drug-resistant bacterial strains.

In addition to its biological applications, Benzamide, N,N-dimethyl-3-(trifluoromethyl)- has found use in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as polymer additives, liquid crystals, and electronic materials. A recent study in the *Journal of Materials Chemistry C* (2023) explored the use of this compound as a dopant in organic semiconductors, enhancing their electrical conductivity and stability. The results showed that the presence of the trifluoromethyl group significantly improved the performance of these materials.

The synthesis of Benzamide, N,N-dimethyl-3-(trifluoromethyl)- can be achieved through various methods, including nucleophilic substitution reactions and coupling reactions. One common synthetic route involves the reaction of 3-trifluoromethylaniline with dimethylcarbamoyl chloride in an appropriate solvent such as dichloromethane or toluene. The reaction conditions are carefully controlled to ensure high yield and purity of the final product.

The safety profile of Benzamide, N,N-dimethyl-3-(trifluoromethyl)- is an important consideration for both research and industrial applications. According to safety data sheets (SDS), this compound is generally considered to be stable under normal conditions but should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Benzamide, N,N-dimethyl-3-(trifluoromethyl)- (CAS No. 90238-10-1) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it a promising candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.